1-((1-(Benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C20H18F3N3O4/c21-20(22,23)14-3-1-2-4-15(14)25-19(28)24-9-12-7-18(27)26(10-12)13-5-6-16-17(8-13)30-11-29-16/h1-6,8,12H,7,9-11H2,(H2,24,25,28)
• InChI Key: UHBWYWYDEJQTNC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC3=C(C=C2)OCO3)CNC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C20H18F3N3O4
• Molecular Weight: 421.4 g/mol

Description

1-((1-(Benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C20H18F3N3O4 and its molecular weight is 421.376. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Mannich bases similar to the compound have been synthesized and studied for their antimicrobial properties. For example, 1-[(2,5-dioxopyrrolidin-1-yl)(phenyl)methyl] urea and its metal complexes have shown good antimicrobial results, suggesting potential applications in this area (Rajeswari, Tamilvendan & Prabhu, 2010).

Enzyme Inhibition and Cancer Research

Some derivatives of urea compounds, including those with similar structures, have been evaluated for their enzyme inhibition properties and potential anticancer activity. For instance, certain urea derivatives have shown activity against prostate cancer cell lines (Mustafa, Perveen & Khan, 2014).

Insecticide and Pesticide Development

Compounds like chlorfluazuron, which share structural similarities, are used as benzoylphenyl urea insecticides. These compounds have been analyzed for their structural properties, which are crucial for their effectiveness as insecticides (Cho, Kim, Lee & Kim, 2015).

Neuropharmacological Studies

Urea derivatives can be involved in neuropharmacological research. For example, N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas have shown anxiolytic and muscle relaxant properties, indicating potential applications in central nervous system studies (Rasmussen et al., 1978).

Antioxidant Activity Studies

Urea compounds have been examined for their antioxidant activities. For instance, derivatives of urea were synthesized and screened for their antioxidant properties, indicating possible uses in health-related research (George, Sabitha, Kumar & Ravi, 2010).